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Compound of Interest

Compound Name: Propargyl bromide

Cat. No.: B043270

This guide provides a comprehensive overview of the key physical properties of propargyl
bromide (3-bromo-1-propyne), specifically its boiling point and density. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis who require precise and reliable data for their work. This document includes
tabulated physical data, detailed experimental protocols for the determination of these
properties, and a logical workflow diagram.

Physical Properties of Propargyl Bromide

Propargyl bromide is a colorless to light yellow liquid organic compound with the chemical
formula HC=CCHzBr. It is a valuable reagent in organic synthesis. Accurate knowledge of its
physical properties is crucial for its safe handling, application in reactions, and for the
purification of products.

The boiling point and density of propargyl bromide are summarized in the table below. It is
important to note that propargyl bromide is often supplied as a solution, typically 80% in
toluene, and may contain stabilizers like magnesium oxide, which can affect the measured
physical properties.
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Physical Property Value Conditions Source(s)
Boiling Point 88-90 °C Standard Pressure [1112113114]
89 °C Standard Pressure [5]

90 °C Standard Pressure

97 °C Standard Pressure [61[7]

Density 1.579 g/cm3 19°C [1]

25 °C (for 80%
1.335 g/mL o [2][4]
solution in toluene)

20 °C (for ~80%
1.39 g/mL o [8]
solution in toluene)

1.38 g/mL 20 °C [31[61[7]

20 °C /20 °C (Specific

1.58 g/cm3 ]
Gravity)

Experimental Protocols

The following sections detail standard laboratory procedures for the determination of the boiling
point and density of a liquid chemical such as propargyl bromide.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, several methods can be employed.

Method 1: Micro-Boiling Point Determination
This method is suitable when only a small amount of the sample is available.

o Apparatus: Capillary tube (one end sealed), a small test tube or fusion tube, a thermometer,
a heating apparatus (e.g., oil bath or a melting point apparatus with a heating block), and a
means to hold the assembly.

e Procedure:
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o Afew drops of the liquid sample are placed into the small test tube.

o A capillary tube, with its open end downwards, is placed into the test tube containing the
liquid.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The entire assembly is heated gently in a heating bath.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o The heating is discontinued, and the liquid is allowed to cool slowly.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[9]

Method 2: Simple Distillation
This method is suitable for larger sample volumes and also serves to purify the liquid.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

o The liquid sample (at least 5 mL) is placed in the distillation flask along with a few boiling
chips to ensure smooth boiling.[10]

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.

o The liquid is heated, and as it boils, the vapor passes into the condenser, where it cools
and liquefies, and is collected in the receiving flask.

o The temperature is recorded when it becomes constant. This stable temperature reading
is the boiling point of the liquid.[9][11]
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Density is the mass of a substance per unit volume (p = m/V).

o Apparatus: A precise analytical balance, a volumetric flask or a pycnometer (for high
accuracy), or a graduated cylinder (for lower accuracy), and a pipette.

e Procedure:

o The mass of a clean, dry volumetric flask (or pycnometer/graduated cylinder) is accurately
measured using an analytical balance.

o A known volume of the liquid is carefully transferred into the flask using a pipette.
o The flask containing the liquid is then reweighed to determine the mass of the liquid.
o The density is calculated by dividing the mass of the liquid by its volume.[12][13]

o For improved accuracy, the procedure should be repeated multiple times, and the average
density calculated. It is also important to record the temperature at which the
measurement is made, as density is temperature-dependent.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of a liquid sample like propargyl bromide.
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Physical Property Determination Workflow
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Caption: Workflow for Determining Physical Properties of a Liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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